molecular formula C21H24ClNO2 B10959256 4-[(4-chlorophenoxy)methyl]-N-cycloheptylbenzamide

4-[(4-chlorophenoxy)methyl]-N-cycloheptylbenzamide

Cat. No.: B10959256
M. Wt: 357.9 g/mol
InChI Key: HKSGPXYMZXFQQW-UHFFFAOYSA-N
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Description

    4-CPA: is a chemical compound with the molecular formula . It belongs to the class of .

  • The compound’s systematic name is 4-[(4-chlorophenoxy)methyl]-N-cycloheptylbenzamide .
  • It is a white crystalline powder, nearly odorless, and insoluble in water.
  • 4-CPA: is primarily used as a and has applications in agriculture and horticulture.

  • Preparation Methods

      Synthetic Routes:

      Industrial Production:

  • Chemical Reactions Analysis

      4-CPA: undergoes various reactions:

  • Scientific Research Applications

      Agriculture and Horticulture:

  • Mechanism of Action

  • Comparison with Similar Compounds

      Unique Features:

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    Remember, 4-CPA

    Properties

    Molecular Formula

    C21H24ClNO2

    Molecular Weight

    357.9 g/mol

    IUPAC Name

    4-[(4-chlorophenoxy)methyl]-N-cycloheptylbenzamide

    InChI

    InChI=1S/C21H24ClNO2/c22-18-11-13-20(14-12-18)25-15-16-7-9-17(10-8-16)21(24)23-19-5-3-1-2-4-6-19/h7-14,19H,1-6,15H2,(H,23,24)

    InChI Key

    HKSGPXYMZXFQQW-UHFFFAOYSA-N

    Canonical SMILES

    C1CCCC(CC1)NC(=O)C2=CC=C(C=C2)COC3=CC=C(C=C3)Cl

    Origin of Product

    United States

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